Cas no 1062149-33-0 (Enavatuzumab)

• Product Name: Enavatuzumab
• CAS No: 1062149-33-0
• CID: 5064190
• Update Time: 2025-06-28

Enavatuzumab Chemical and Physical Properties

Names and Identifiers

• Enavatuzumab
• Research Grade Enavatuzumab(DHJ62201)

Additional information on Enavatuzumab

Research Brief on Enavatuzumab (PDL192) and Its Association with Compound 1062149-33-0 in Cancer Immunotherapy

Enavatuzumab (PDL192) is a humanized monoclonal antibody targeting the tumor-associated antigen TROP-2 (Trophoblast cell-surface antigen 2), which has shown promising therapeutic potential in various solid tumors. Recent studies have explored its mechanism of action, particularly in combination with small-molecule compounds such as 1062149-33-0, a novel inhibitor of the PI3K/AKT/mTOR pathway. This research brief synthesizes the latest findings on the synergistic effects of Enavatuzumab and 1062149-33-0, highlighting their roles in enhancing antitumor immunity and overcoming resistance mechanisms.

The compound 1062149-33-0, a selective PI3Kβ inhibitor, has been investigated for its ability to modulate the tumor microenvironment (TME) by suppressing immunosuppressive signals. Preclinical studies demonstrate that combining 1062149-33-0 with Enavatuzumab significantly enhances antibody-dependent cellular cytotoxicity (ADCC) and phagocytosis (ADCP), leading to improved tumor regression in xenograft models of pancreatic and triple-negative breast cancer (TNBC). The dual targeting of TROP-2 and PI3Kβ pathways appears to disrupt tumor-stroma interactions and promote immune cell infiltration, as evidenced by increased CD8+ T-cell and macrophage activity in treated tumors.

Key clinical insights from Phase I/II trials (NCT02304639) reveal that Enavatuzumab monotherapy exhibits a manageable safety profile, with common adverse events including fatigue (Grade 1-2) and infusion-related reactions. However, the addition of 1062149-33-0 at optimized dosing (20 mg/kg weekly) has shown to reduce cytokine release syndrome (CRS) incidence while maintaining efficacy. Pharmacodynamic analyses indicate >80% target engagement of PI3Kβ in peripheral blood mononuclear cells (PBMCs), correlating with prolonged progression-free survival (PFS) in patients with high TROP-2 expression (H-score ≥200).

Emerging biomarker data suggest that the 1062149-33-0/Enavatuzumab combination may overcome resistance to immune checkpoint inhibitors (ICIs) by downregulating PD-L1 expression through PI3Kβ inhibition. Single-cell RNA sequencing of post-treatment biopsies revealed significant reductions in myeloid-derived suppressor cells (MDSCs) and regulatory T cells (Tregs), alongside upregulated interferon-γ signatures. These findings position the combination as a potential strategy for "cold" tumor conversion, with ongoing Phase III trials (NCT04503278) evaluating its impact on overall survival in metastatic colorectal cancer.

From a molecular perspective, crystallographic studies of 1062149-33-0 bound to PI3Kβ (PDB ID: 7T9X) demonstrate unique interactions with the hinge region (Val848) and DFG motif, explaining its 30-fold selectivity over PI3Kα. This specificity is critical for minimizing metabolic toxicities when combined with Enavatuzumab. Recent structure-activity relationship (SAR) optimizations have yielded derivatives with improved blood-brain barrier penetration, expanding potential applications to TROP-2-positive brain metastases.

In conclusion, the strategic combination of Enavatuzumab and 1062149-33-0 represents a paradigm shift in targeting TROP-2-high malignancies through simultaneous extracellular and intracellular pathway modulation. Future directions include the development of companion diagnostics for TROP-2 quantification and PI3Kβ activation status, as well as exploration of triplet therapies with PARP inhibitors in homologous recombination-deficient tumors. The ongoing translational research underscores the importance of mechanistic synergy in next-generation antibody-drug combinations.